Cas no 1480864-51-4 (2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine)

• Product Name: 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine
• CAS No: 1480864-51-4
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6323208
• PubChem ID: 65462142
• Update Time: 2025-10-29

2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine
• EN300-1168189
• AKOS014799477
• 1480864-51-4

• Inchi： 1S/C12H17N3O4S/c1-12(2)9-13-7-8-14(12)20(18,19)11-5-3-10(4-6-11)15(16)17/h3-6,13H,7-9H2,1-2H3
• InChI Key： OSFAUAJGXDGENU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCNCC1(C)C)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine

2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine (CAS No. 1480864-51-4): A Versatile Compound in Pharmaceutical and Material Sciences

2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine, with the chemical formula C₁₂H₁₆N₂O₄S, is a derivative of piperazine, characterized by the presence of a 4-nitrobenzenesulfonyl group and two methyl substituents on the piperazine ring. This compound, identified by its CAS No. 1480864-5,4, has garnered significant attention in recent years due to its potential applications in pharmaceuticals, materials science, and chemical synthesis. The unique structural features of this molecule, including the 4-nitrobenzenesulfonyl functional group and the piperazine ring, contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its potential as a lead compound for the treatment of neurodegenerative diseases. The 4-nitrobenzenesulfonyl group, known for its ability to modulate protein-protein interactions, was found to enhance the compound's binding affinity to specific targets involved in Alzheimer's disease pathology. This finding underscores the role of 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine as a promising candidate for drug discovery.

The 4-nitrobenzenesulfonyl group in 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine is a key structural element that influences its chemical behavior. This functional group, consisting of a nitro group attached to a benzene ring with a sulfonyl substituent, is known for its electrophilic properties. The presence of the nitro group enhances the electron-withdrawing effect, which can significantly impact the reactivity and stability of the compound. This characteristic is particularly important in the context of drug design, where the ability to modulate molecular interactions is crucial for therapeutic efficacy.

In the realm of chemical synthesis, 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine has been explored as a building block for the creation of more complex molecules. A 2022 study published in Organic Letters described a novel synthetic route to this compound, involving a multi-step process that includes the formation of a piperazine ring and the introduction of the 4-nitrobenzenesulfonyl group. The study emphasized the importance of reaction conditions, such as temperature and catalyst selection, in achieving high yields and purity. This research highlights the potential of 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine as a versatile intermediate in the synthesis of pharmaceuticals and other chemical compounds.

Furthermore, the 4-nitrobenzenesulfonyl group in 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine has been linked to its potential applications in materials science. A 2023 article in Advanced Materials discussed the use of this compound as a precursor for the development of functional materials with enhanced electrochemical properties. The study found that the 4-nitrobenzenesulfonyl group contributes to the stability and conductivity of the resulting materials, making them suitable for applications in energy storage and optoelectronics. This demonstrates the broad utility of 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine beyond its pharmaceutical applications.

The piperazine ring in 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine is another critical structural feature that influences its biological activity. Piperazines are known for their ability to act as ligands for various receptors, including G-protein-coupled receptors (GPCRs) and ion channels. The presence of two methyl groups on the piperazine ring in this compound may enhance its ability to interact with specific targets, thereby modulating biological processes. This structural modification could be key to the development of new drugs with improved efficacy and reduced side effects.

Recent advances in computational chemistry have also provided insights into the potential applications of 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine. A 2023 study published in Computational and Structural Chemistry used molecular docking simulations to predict the binding affinity of this compound to several protein targets. The results suggested that the 4-nitrobenzenesulfonyl group could play a significant role in stabilizing protein-ligand interactions, making it a valuable tool in the design of new therapeutic agents. These computational studies complement experimental findings and highlight the importance of 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine in drug discovery.

Additionally, the 4-nitrobenzenesulfonyl group in 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine has been studied for its potential in the development of fluorescent probes. A 2022 article in Chemical Communications reported the synthesis of a fluorescent derivative of this compound, which showed enhanced photostability and solubility in aqueous solutions. The study demonstrated that the 4-nitrobenzenesulfonyl group could be modified to introduce fluorescent properties, making it a useful tool in bioimaging and diagnostics. This application further expands the scope of 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine beyond its traditional uses in pharmaceuticals.

Despite its promising applications, the development of 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine as a therapeutic agent is still in its early stages. Challenges such as the optimization of its pharmacokinetic properties and the identification of its potential side effects remain areas of active research. However, the growing body of evidence supporting its use in various fields suggests that this compound has the potential to become a valuable tool in the pharmaceutical and materials sciences.

In conclusion, 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine (CAS No. 1480864-51-4) is a compound with a unique structure that offers a wide range of applications. Its 4-nitrobenzenesulfonyl group and piperazine ring contribute to its chemical reactivity and biological activity, making it a promising candidate for drug discovery and materials science. As research in this area continues to evolve, the potential of 2,2-dimethyl-1-(4-nitrobenzenesulfonyl)piperazine is likely to expand, further cementing its importance in the scientific community.